N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide

• Molecular Formula: C18H23NO5S
• Molecular Weight: 365.4 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C18H23NO5S/c1-13-11-15(6-8-16(13)22-2)25(20,21)19-10-9-14-5-7-17(23-3)18(12-14)24-4/h5-8,11-12,19H,9-10H2,1-4H3
• InChI Key: OBCVZTAIUADYFJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCC2=CC(=C(C=C2)OC)OC)OC

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide, also known as DMXB-A, is a compound that has been widely studied for its potential therapeutic applications in various neurological disorders. This compound belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been shown to have significant effects on the brain's cholinergic system.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide acts as an agonist for the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is widely expressed in the brain. Activation of this receptor has been shown to have a variety of effects on neuronal function, including the modulation of neurotransmitter release and the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects in the brain, including the modulation of neurotransmitter release, the regulation of neuronal excitability, and the enhancement of synaptic plasticity. It has also been shown to have anti-inflammatory and neuroprotective effects, which may be relevant to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide for lab experiments is its specificity for the α7 nicotinic acetylcholine receptor, which allows for the selective modulation of this receptor without affecting other neurotransmitter systems. However, one limitation of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide is its relatively short half-life, which may limit its effectiveness in certain experimental paradigms.

Future Directions

There are several potential future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide, including the development of more potent and long-lasting analogs, the investigation of its potential therapeutic applications in other neurological disorders, and the elucidation of its precise mechanisms of action in the brain. Additionally, there is a need for further studies to determine the optimal dosing and administration regimens for this compound in order to maximize its therapeutic potential.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide involves several steps, including the reaction of 3,4-dimethoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-methoxy-3-methylbenzenesulfonyl chloride to form the sulfonamide. The final step involves the reaction of the sulfonamide with 2-(2-aminoethyl)pyridine to form N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-3-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). It has been shown to have significant effects on the cholinergic system in the brain, which is involved in cognitive processes such as learning and memory.